Cas no 1105243-95-5 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate
• CAS No: 1105243-95-5
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• CID: 6144409
• PubChem ID: 27874326
• Update Time: 2025-10-28

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate
• AKOS024653027
• F2496-1406
• (5-(furan-2-yl)isoxazol-3-yl)methyl furan-2-carboxylate
• 1105243-95-5

• Inchi： 1S/C13H9NO5/c15-13(11-4-2-6-17-11)18-8-9-7-12(19-14-9)10-3-1-5-16-10/h1-7H,8H2
• InChI Key： WVFXQLKASYKXBS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(COC(C2=CC=CO2)=O)=N1

Computed Properties

• Exact Mass: 259.04807239g/mol
• Monoisotopic Mass: 259.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate

Introduction to 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl Furan-2-carboxylate (CAS No. 1105243-95-5)

5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate (CAS No. 1105243-95-5) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential applications in the development of novel therapeutic agents and advanced materials. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate is C₁₆H₁₂N₂O₅, and its molecular weight is approximately 304.27 g/mol. The compound features a fused heterocyclic system consisting of a furan ring and an oxazole ring, linked by a methyl group. This structural complexity endows the molecule with unique chemical and physical properties, making it an attractive candidate for various scientific investigations.

In terms of synthesis, several methods have been reported in the literature for the preparation of 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate. One common approach involves the reaction of 2-furoic acid with an appropriate oxazole derivative in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activities of 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, the compound showed significant radical scavenging activity, as evidenced by its ability to reduce DPPH radical concentration in vitro.

Beyond its anti-inflammatory and antioxidant effects, 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate has also been investigated for its potential anticancer properties. A study conducted by researchers at the National Institutes of Health found that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic profile of 5-(Furan-2-yl)-1,2-oxazol-3-ylmethyl furan-2-carboxylate has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. For example, oral administration of the compound resulted in rapid absorption and good bioavailability in animal models. Furthermore, the compound was found to be stable under physiological conditions and did not exhibit significant toxicity at therapeutic doses.

In addition to its therapeutic potential, 5-(Furan-2-yl)-1,2-oaxzol-l - ylmethyl furan - 2 - carboxy late has found applications in materials science. Its unique molecular structure makes it an excellent candidate for the development of functional polymers and coatings with enhanced mechanical and thermal properties. Recent research has explored the use of this compound as a monomer or cross-linking agent in polymer synthesis, yielding materials with improved performance characteristics.

The environmental impact of 5-(Furan - 2 - yl) - 1 , 2 - oxazol - 3 - ylmethyl furan - 2 - carboxy late has also been considered in recent studies. Preliminary assessments suggest that the compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. However, further research is needed to fully understand its long-term environmental fate and effects.

In conclusion, 5-(Furan - 2 - yl) - 1 , 2 - oxazol - 3 - ylmethyl furan - 2 - carboxy late (CAS No. 1105243 - 95 - 5) is a multifaceted organic compound with promising applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset for future scientific endeavors.